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Refractive Index of Magnesium Fluoride: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the refractive index of magnesium fluoride
(MgF2), a critical optical material utilized in a wide array of scientific and industrial applications.
Its broad transparency range, from the deep ultraviolet to the mid-infrared, coupled with its
durability, makes it an excellent choice for lenses, windows, and polarizing optics. This
document details the dispersive properties of MgF2, presents quantitative data in a structured
format, and outlines the experimental methodologies used for its characterization.

Optical Properties of Magnesium Fluoride

Magnesium fluoride is a positive uniaxial crystal, meaning it exhibits birefringence, with two
different refractive indices depending on the polarization of light relative to the crystal's optic
axis.[1] These are known as the ordinary refractive index (no) and the extraordinary refractive
index (ne).[1] This property is particularly pronounced in the ultraviolet spectrum.[2] The
material is transparent over a wide range of wavelengths, typically from 0.11 pm to 7.5 um.[1]

Refractive Index Data

The refractive index of magnesium fluoride is dependent on the wavelength of light. This
relationship is known as dispersion. The following tables summarize the refractive index for
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both ordinary (no) and extraordinary (ne) rays at various wavelengths.

Table 1: Refractive Index of Magnesium Fluoride (no and ne) at Specific Wavelengths

Ordinary Refractive Index Extraordinary Refractive
Wavelength (um)

(no) Index (ne)
0.20 1.423 1.4367
0.22 1.413 1.426
0.25 1.402 1.415
0.30 1.393 1.405
0.40 1.384 1.396
0.50 1.380 1.392
0.60 1.378 1.389
0.70 1.376 1.388
1.00 1.373 1.385
2.00 1.368 1.379
3.00 1.360 1.370
4.00 1.349 1.359
5.00 1.335 1.345
6.00 1.318 1.328
7.00 1.298 1.308

Note: Data compiled from various sources.[1][3] Values at intermediate wavelengths can be
calculated using the Sellmeier dispersion formula.

Sellmeier Dispersion Formula

The relationship between the refractive index and wavelength can be accurately described by
the Sellmeier equation.[4] This empirical formula is essential for optical design and modeling.
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The general form of the equation is:

n2(A) - 1 = Zi (AN2) / (A2 - \2)

where:

e nis the refractive index

e A is the wavelength in micrometers

e Aiand Ai are the experimentally determined Sellmeier coefficients

Table 2: Sellmeier Coefficients for Magnesium Fluoride

Ray A1 A1 (pm) Az A2 (pm) As Az (pm)

Ordinary 0.4875510  0.0433840  0.3987503  0.0946144
2.3120353  23.793604

(no) 8 8 1 2

Extraordina 0.5047810  0.0445437  0.4083889  0.0963263 24.590355
2.5903553

ry (ne) 3 08 7 7 3

Source: These coefficients provide a good fit for the experimental data over a wide spectral
range.[1]

Experimental Protocol: Minimum-Deviation Method

The refractive index data for magnesium fluoride is typically determined using the minimum-
deviation method with a precision spectrometer.[1][5][6] This is a well-established and highly
accurate technique for measuring the refractive index of prismatic samples.

Experimental Workflow
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Sample Preparation

Obtain single-crystal MgF2

:

Cut and polish into a prism

Measuiement

Mount prism on spectrometer

:

Direct monochromatic light through prism

:

Rotate prism to find angle of minimum deviation (6_min)

y

Measure the prism's apex angle (o)

Calcéation

Apply the minimum deviation formula:
n = sin((a + 6_min)/2) / sin(a/2)

'

Repeat for different wavelengths

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Wavelength (A) Sellmeier Equation

determines / models

Refractive Index (n)

change with A gives

Dispersion (dn/dA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

